molecular formula C11H12ClNO6 B8283253 Methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate

Methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate

Cat. No.: B8283253
M. Wt: 289.67 g/mol
InChI Key: PDBUGLHBGTVQHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate is a useful research compound. Its molecular formula is C11H12ClNO6 and its molecular weight is 289.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12ClNO6

Molecular Weight

289.67 g/mol

IUPAC Name

methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate

InChI

InChI=1S/C11H12ClNO6/c1-17-9-6-8(13(15)16)7(11(14)18-2)5-10(9)19-4-3-12/h5-6H,3-4H2,1-2H3

InChI Key

PDBUGLHBGTVQHG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)OC)OCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To acetic acid (42 mL) and acetic anhydride (8.5 mL) was added methyl 3-(2-chloroethoxy)-4-methoxybenzoate (4.0 g, 16.3 mmol) followed by 70% nitric acid (2.8 mL) and the mixture heated at 50° C. for 1 hour. The mixture was poured into H2O, filtered, and washed with H2O to give methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate (4.08 g, 14.1 mmol, 86%). 1H NMR (300 MHz, DMSO-d6) δ 7.67 (s, 1H), 7.38 (s, 1H), 4.43 (t, 2H), 3.99 (t, 2H), 3.94 (s, 3H), 3.85 (s, 3H).
Quantity
42 mL
Type
reactant
Reaction Step One
Quantity
8.5 mL
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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